Cas no 55792-45-5 (Benzenamine, 3-(heptyloxy)-)

Benzenamine, 3-(heptyloxy)- structure
Benzenamine, 3-(heptyloxy)- structure
Product Name:Benzenamine, 3-(heptyloxy)-
CAS No:55792-45-5
MF:C13H21NO
MW:207.311943769455
CID:350881
PubChem ID:15937453
Update Time:2025-04-19

Benzenamine, 3-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(heptyloxy)-
    • 3-(Heptyloxy)aniline
    • 3-heptoxyaniline
    • AKOS005287912
    • DTXSID60579888
    • SCHEMBL18760118
    • NCGC00325818-01
    • AB01320567-02
    • 55792-45-5
    • Inchi: 1S/C13H21NO/c1-2-3-4-5-6-10-15-13-9-7-8-12(14)11-13/h7-9,11H,2-6,10,14H2,1H3
    • InChI Key: VSFAKKBYARHVMZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)N)CCCCCCC

Computed Properties

  • Exact Mass: 207.16243
  • Monoisotopic Mass: 207.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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